Cas no 886061-27-4 ((S)-3-(4-Methoxyphenyl)-β-alaninol)

• Product Name: (S)-3-(4-Methoxyphenyl)-β-alaninol
• CAS No: 886061-27-4
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD07784113
• CID: 712044
• PubChem ID: 7157309
• Update Time: 2024-12-09

(S)-3-(4-Methoxyphenyl)-β-alaninol Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-3-(4-methoxyphenyl)propan-1-ol
• (S)-3-(4-METHOXYPHENYL)-BETA-ALANINOL
• (S)-beta-(4-methoxyphenyl)alaninol
• Benzenepropanol, g-amino-4-methoxy-, (gS)-
• MFCD07784113
• AS-38048
• AKOS006286647
• SCHEMBL6937040
• CS-0172574
• 886061-27-4
• V03
• EN300-1163848
• DTXSID50428119
• (3S)-3-amino-3-(4-methoxyphenyl)propan-1-ol
• (s)-3-amino-3-(4-methoxy-phenyl)-propan-1-ol
• (S)-3-(4-Methoxyphenyl)-β-alaninol

• MDL： MFCD07784113
• Inchi： 1S/C10H15NO2/c1-13-9-4-2-8(3-5-9)10(11)6-7-12/h2-5,10,12H,6-7,11H2,1H3/t10-/m0/s1
• InChI Key： WHWMCHUIUINGOD-JTQLQIEISA-N
• SMILES： OCC[C@@H](C1C=CC(=CC=1)OC)N

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.1
• Boiling Point: 334.2°C at 760 mmHg
• Flash Point: 155.9°C
• Refractive Index: 1.546
• PSA: 55.48000
• LogP: 1.77770

(S)-3-(4-Methoxyphenyl)-β-alaninol Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C